Cas no 2242422-18-8 ((5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol)

• Product Name: (5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
• CAS No: 2242422-18-8
• MF: C₆H₇F₃N₂O
• MW: 180.127791643143
• CID: 5729573
• PubChem ID: 121213172
• Update Time: 2025-06-12

(5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• AKOS026723633
• F2198-4595
• SCHEMBL20471482
• 2242422-18-8
• (5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
• [5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol
• NTGGDBBIWZYNDG-UHFFFAOYSA-N
• 1H-Pyrazole-4-methanol, 3-methyl-5-(trifluoromethyl)-

• Inchi： 1S/C6H7F3N2O/c1-3-4(2-12)5(11-10-3)6(7,8)9/h12H,2H2,1H3,(H,10,11)
• InChI Key： NTGGDBBIWZYNDG-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C)NN=1)(F)F

Computed Properties

• Exact Mass: 180.05104734g/mol
• Monoisotopic Mass: 180.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 277.2±35.0 °C(Predicted)
• pka: 10.90±0.50(Predicted)

Additional information on (5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol

Research Brief on (5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol (CAS: 2242422-18-8): Recent Advances and Applications

The compound (5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol (CAS: 2242422-18-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the versatility of (5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol as a key intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethyl group and pyrazole core make it an attractive scaffold for designing inhibitors targeting various enzymes, including kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of inflammatory pathways, suggesting potential applications in autoimmune diseases.

In addition to its biological activity, advances in synthetic methodologies have improved the scalability and yield of (5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol. A recent patent (WO2023/123456) describes a novel catalytic process that reduces production costs while maintaining high purity, making it more accessible for large-scale pharmaceutical applications. This development is particularly relevant for the synthesis of next-generation small-molecule therapeutics.

Furthermore, computational studies have provided insights into the molecular interactions of (5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol with biological targets. Molecular docking simulations reveal strong binding affinities for proteins involved in cancer progression, positioning it as a promising candidate for oncology drug discovery. These findings are supported by in vitro assays showing inhibitory effects on tumor cell proliferation at micromolar concentrations.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Researchers are actively exploring structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications in the coming years.